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Application Note: Precision RNA Resonance Assignment & Conformation Analysis using
[2'-13C]Uridine in Solid-State NMR

Part 1: Executive Summary & Strategic Rationale

The Challenge: The "Ribose Zipper" in Solid-State NMR Solid-state NMR (ssNMR) has
emerged as a powerful tool for studying large, non-crystalline RNA complexes (e.g., RNP
granules, viral genomes). However, RNA ssNMR faces a critical bottleneck: spectral crowding.
Unlike proteins, where side chains vary significantly, RNA is composed of only four chemically
similar nucleotides. The ribose sugar resonances (C2', C3', C4') typically cluster in a narrow
chemical shift range (70-78 ppm), creating a "ribose zipper" of overlapping peaks that makes
sequential assignment in uniformly labeled samples nearly impossible for RNAs larger than 30
nucleotides.

The Solution: Atom-Specific [2'-13C]Uridine Labeling This protocol details the strategic
application of [2'-13C]uridine—a uridine analog isotopically labeled exclusively at the ribose 2'
carbon. By incorporating this specific isotopomer into RNA, researchers can:
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o Deconvolute Spectra: Selectively observe Uridine C2' resonances without background
interference from other carbons or nucleotides.

o Define Sugar Pucker: The C2' chemical shift is the most sensitive reporter of ribose
conformation (C2'-endo South vs. C3'-endo North), a critical determinant of RNA secondary
structure.[1]

o Anchor Sequential Walks: Use the unambiguous U-C2' frequencies to "pin" spin systems in
fully labeled spectra.

Part 2: Scientific Mechanism & Experimental Logic
The Physics of C2' Sensitivity

The ribose ring exists in dynamic equilibrium between two principal puckers: C3'-endo (A-form

helix, "North") and C2'-endo (flexible loops/DNA-like, "South™). The electron density around C2'
changes dramatically between these states due to the orientation of the 2'-hydroxyl group and

the ring strain.

e C3'-endo (A-form): C2' resonates upfield (typically 70—74 ppm).
e C2'-endo (Loops): C2' resonates downfield (typically 74—79 ppm).

By labeling only the C2' position, we eliminate the strong dipolar couplings to C1' and C3' that
usually broaden the line, resulting in higher resolution.

The "Divide and Conquer" Assignment Strategy

We do not use [2'-13C]U in isolation for structure determination. It is used as a filter.

o Experiment A (Uniform): Run on a uniformly 13C-labeled sample. Shows all peaks but is
crowded.

o Experiment B (Selective): Run on a [2'-13C]U labeled sample. Shows only U-C2' peaks.

e Analysis: Overlay B onto A. The peaks that align are positively identified as U-C2'. This
allows you to start the sequential assignment walk (N1 < C1' -« C2' « C3') from a known,
fixed point.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://imserc.northwestern.edu/guide/eNMR/adn/pucker.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Part 3: Detailed Experimental Protocols

Protocol A: Sample Preparation (Chemo-Enzymatic
Incorporation)

Note: [2'-13C]UTP is rarely stock commercial; it is best synthesized chemo-enzymatically or
purchased as a custom phosphoramidite.

Materials:

[2'-13C]Uridine (precursor) or [2'-13C]Ribose + Uracil

T7 RNA Polymerase (high concentration)

Unlabeled ATP, GTP, CTP

DNA Template (promoter + sequence)

Magnesium Acetate, Spermidine, DTT
Workflow:

o NTP Synthesis (If starting from nucleoside): Phosphorylate [2'-13C]Uridine to [2'-13CJUTP
using a nucleoside kinase/kinase cascade (e.g., Uridine Kinase -> UMP Kinase -> NDP
Kinase).

e In Vitro Transcription (IVT):
o Reaction Mix: 40 mM Tris-HCI (pH 8.1), 25 mM Mg(OAc)2, 5 mM DTT, 1 mM Spermidine.
o Nucleotides: 4 mM [2'-13CJUTP, 4 mM ATP/GTP/CTP (unlabeled).
o Incubation: 3—4 hours at 37°C.

 Purification: HPLC (anion exchange) or PAGE purification to remove abortive transcripts.

» Folding: Anneal RNA by heating to 90°C and slow cooling in ssSNMR buffer (typically
containing 5-10 mM Mg2+).
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e Packing: Centrifuge into a 1.9mm or 3.2mm MAS rotor.

Protocol B: Solid-State NMR Acquisition Strategy

Instrument: >600 MHz (14.1 T) Spectrometer. Probe: MAS probe (HCN or HC). Temperature:
Cooling required (sample temp ~260K-280K to prevent degradation).

Pulse Sequence 1: 1D 13C CP-MAS (Quality Control)
e Purpose: Verify label incorporation and sample integrity.

o Expectation: A single, sharp dominant cluster of peaks in the 70-80 ppm region. No aromatic
signals (since the base is unlabeled).

Pulse Sequence 2: 2D 13C-13C DARR (Dipolar Assisted Rotational Resonance)

e Purpose: To observe C2' chemical shifts and, if mixing time is long, intermolecular contacts
or contacts to natural abundance neighbors (low sensitivity).

e Parameters:
o MAS Rate: 10-15 kHz.

o Mixing Time: 50 ms (short) to check purity; 500 ms (long) to probe spatial proximity to
unlabeled neighbors (difficult but possible).

o Acquisition: High number of scans (NS > 512) due to sparse labeling.
Pulse Sequence 3: 2D 15N-13C NCA (If U is also 15N labeled)

e Advanced: If using [2'-13C, Uniform-15N]U, use an NCA sequence optimized for N1-C1'...C2'
transfer.

o Transfer Path: 15N1 (Base) — 13C1' (Natural Abundance) - 13C2' (Label).

» Note: This requires specific band-selective pulses to bridge the C1'-C2' gap if C1' is not
labeled.
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Part 4: Data Presentation & Analysis
Table 1: Chemical Shift Statistics for Ribose Pucker

Determination

Use these ranges to interpret your [2'-13C]U peaks.

. . Chemical Shift . . .
Ribose Carbon Conformation Diagnostic Utility
(ppm)
C3'-endo (A- ) )
cz2 ) 70.0-74.5 High (Primary Probe)
form/Helix)
C2'-endo ) )
cz2 ] 75.0-79.0 High (Primary Probe)
(Loop/Flexible)
Medium (Overlap
cr C3'-endo 91.0-95.0
common)
cr C2'-endo 86.0-90.0 Medium
Low (Overlaps with
c4 C3'-endo 75.0-79.0
C2'-endo)
c4' C2'-endo 80.0-84.0 Low

Visualization: The Assignment Logic

The following diagram illustrates the logical flow of using [2'-13C]U data to resolve ambiguities

in a uniformly labeled dataset.
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Figure 1: The "Pinning" Strategy. Selective [2'-13C]U data acts as a mask to identify specific
resonances within the crowded uniformly labeled spectrum, enabling pucker determination and
sequential connectivity.

Part 5: Troubleshooting & Validation
Issue 1: Low Sensitivity

e Cause: The 2' position is only one carbon out of many. In a large RNA, the molar
concentration of U-C2' is low.

e Fix: Use Cross-Polarization (CP) optimization. The C2' has a direct H2' proton. Optimize the
CP contact time (typically 0.5 — 1.5 ms) specifically on the [2'-13C] sample to maximize
signal.

Issue 2: Scrambling (Metabolic)

o Cause: If using in vivo expression (bacteria), the label might scramble to other positions.
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e Fix: Use In Vitro Transcription (IVT) as described in Protocol A. T7 polymerase does not
scramble ribose labels.

Issue 3: Inability to distinguish U from C
e Cause: If CTP is also labeled (accidental).

o Validation: Run a 1D 13C spectrum.[2] If you see peaks in the aromatic region (>140 ppm),
your label has scrambled to the base, or the NTP source was impure. [2'-13C]U should show
zero aromatic signal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Nucleic Acid NMR. Sugar Puckering [imserc.northwestern.edu]

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://sites.chemengr.ucsb.edu/~ceweb/faculty/bradc/pdfs/2016%20Idstroem.pdf
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://www.researchgate.net/publication/324484474_Isotope_labeling_for_studying_RNA_by_solid-state_NMR_spectroscopy
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://www.researchgate.net/publication/324484474_Isotope_labeling_for_studying_RNA_by_solid-state_NMR_spectroscopy
https://www.researchgate.net/publication/350911368_Chemo-enzymatic_synthesis_of_13C-_and_19F-labeled_uridine-5'-triphosphate_for_RNA_NMR_probing
https://repo.uni-hannover.de/items/09fad9ef-c36c-4e9b-9d3c-b93a09e2d292
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563574/
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://link.springer.com/article/10.1007/s10858-018-0164-6
https://academic.oup.com/nar/article/34/11/e79/2401662
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://www.researchgate.net/publication/350911368_Chemo-enzymatic_synthesis_of_13C-_and_19F-labeled_uridine-5'-triphosphate_for_RNA_NMR_probing
https://repo.uni-hannover.de/items/09fad9ef-c36c-4e9b-9d3c-b93a09e2d292
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563574/
https://www.researchgate.net/publication/276148856_RNA_structure_determination_by_solid-state_NMR_spectroscopy
https://spin.niddk.nih.gov/bax-apps/lit/508/334.pdf
https://academic.oup.com/nar/article/34/11/e79/1067082
https://par.nsf.gov/servlets/purl/10180946
https://pubmed.ncbi.nlm.nih.gov/19789981/
https://www.researchgate.net/figure/D-ribose-chemical-shift-correlations-in-dependence-of-the-sugar-pucker-C2-0-C3-0_fig4_221754450
https://academic.oup.com/nar/article/25/6/1272/1201090
https://chemistry-europe.onlinelibrary.wiley.com/doi/abs/10.1002/cbic.200300700
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563574/
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.743181/full
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://link.springer.com/article/10.1007/s10858-009-9397-5
https://pubs.acs.org/doi/10.1021/ja010606f
https://www.benchchem.com/product/b584034?utm_src=pdf-custom-synthesis#bc-rfq
https://imserc.northwestern.edu/guide/eNMR/adn/pucker.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

2. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]

3. Isotope labeling for studying RNA by solid-state NMR spectroscopy | Carlomagno Group
[carlomagno-group.org]

4. researchgate.net [researchgate.net]
5. researchgate.net [researchgate.net]
6. repo.uni-hannover.de [repo.uni-hannover.de]

7. Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected Solid-State
NMR Spectroscopy - PMC [pmc.ncbi.nim.nih.gov]

8. researchgate.net [researchgate.net]

9. spin.niddk.nih.gov [spin.niddk.nih.gov]

10. academic.oup.com [academic.oup.com]

11. par.nsf.gov [par.nsf.gov]

12. Isotope labeling strategies for NMR studies of RNA - PubMed [pubmed.ncbi.nim.nih.gov]
13. researchgate.net [researchgate.net]

14. academic.oup.com [academic.oup.com]

15. Frontiers | Strategies for RNA Resonance Assignment by 13C/15N- and 1H-Detected
Solid-State NMR Spectroscopy [frontiersin.org]

To cite this document: BenchChem. [solid-state NMR RNA resonance assignment using
[2'-13C]uridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b584034/docs#solid-state-nmr-rna-resonance-
assignment-using-2-13c-uridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://sites.chemengr.ucsb.edu/~ceweb/faculty/bradc/pdfs/2016%20Idstroem.pdf
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://carlomagno-group.org/publications/doi-101007s10858-018-0180-7
https://www.researchgate.net/publication/324484474_Isotope_labeling_for_studying_RNA_by_solid-state_NMR_spectroscopy
https://www.researchgate.net/publication/350911368_Chemo-enzymatic_synthesis_of_13C-_and_19F-labeled_uridine-5'-triphosphate_for_RNA_NMR_probing
https://repo.uni-hannover.de/items/09fad9ef-c36c-4e9b-9d3c-b93a09e2d292
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8563574/
https://www.researchgate.net/publication/276148856_RNA_structure_determination_by_solid-state_NMR_spectroscopy
https://spin.niddk.nih.gov/bax-apps/lit/508/334.pdf
https://academic.oup.com/nar/article/34/11/e79/1067082
https://par.nsf.gov/servlets/purl/10180946
https://pubmed.ncbi.nlm.nih.gov/19789981/
https://www.researchgate.net/figure/D-ribose-chemical-shift-correlations-in-dependence-of-the-sugar-pucker-C2-0-C3-0_fig4_221754450
https://academic.oup.com/nar/article/25/6/1272/1201090
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.743181/full
https://www.frontiersin.org/journals/molecular-biosciences/articles/10.3389/fmolb.2021.743181/full
https://www.benchchem.com/product/b584034/docs#solid-state-nmr-rna-resonance-assignment-using-2-13c-uridine
https://www.benchchem.com/product/b584034/docs#solid-state-nmr-rna-resonance-assignment-using-2-13c-uridine
https://www.benchchem.com/product/b584034/docs#solid-state-nmr-rna-resonance-assignment-using-2-13c-uridine
https://www.benchchem.com/product/b584034/docs#solid-state-nmr-rna-resonance-assignment-using-2-13c-uridine
https://www.benchchem.com/product/b584034?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584034?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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